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Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of barium
hydroxide hydrate, primarily in its octahydrate form, from barium oxide. The document details

the underlying chemistry, experimental protocols, characterization methods, and safety

considerations. Quantitative data is summarized in structured tables, and key processes are

visualized using diagrams to facilitate understanding for researchers, scientists, and

professionals in drug development who may utilize this compound in various synthetic

applications.

Introduction
Barium hydroxide (Ba(OH)₂) is a strong alkaline compound that exists in several hydrated

forms, with the octahydrate (Ba(OH)₂·8H₂O) and monohydrate (Ba(OH)₂·H₂O) being the most

common.[1] The synthesis from barium oxide (BaO) is a direct and exothermic hydration

reaction.[2] This guide focuses on the laboratory-scale synthesis of barium hydroxide

octahydrate, a versatile reagent in organic synthesis and analytical chemistry.[3]

Industrially, barium hydroxide is a precursor to other barium compounds and is used in the

dehydration and removal of sulfates from various products.[4] While not a direct component in

pharmaceuticals due to its toxicity, it can be employed as a strong base in the synthesis of

complex organic molecules relevant to drug development.
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Physicochemical Properties
A summary of the key physical and chemical properties of the primary reactant and products is

presented in Table 1.

Table 1: Physicochemical Properties of Barium Oxide and Barium Hydroxide Hydrates

Property
Barium Oxide
(BaO)

Barium
Hydroxide
Anhydrous
(Ba(OH)₂)

Barium
Hydroxide
Monohydrate
(Ba(OH)₂·H₂O)

Barium
Hydroxide
Octahydrate
(Ba(OH)₂·8H₂O
)

Molar Mass (

g/mol )
153.33 171.34 189.36 315.46

Appearance

White to

yellowish-white

solid

White solid
White granular

solid

Colorless or

white crystals

Density (g/cm³) 5.72 4.50 (20 °C) 3.743 2.18 (25 °C)

Melting Point

(°C)
1923 407 300 78

Boiling Point (°C) ~2000
780-800

(decomposes)
Decomposes 100 (in vacuum)

Solubility in

Water
Reacts

3.89 g/100 mL

(20 °C)
Soluble 5.6 g/100 g

Data sourced from[1][3].

Experimental Protocol: Laboratory Synthesis of
Barium Hydroxide Octahydrate
This protocol is adapted from established laboratory procedures and outlines the synthesis

starting from barium carbonate, which is first converted to barium oxide in situ.
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Materials and Equipment
Finely powdered barium carbonate (BaCO₃)

Powdered charcoal

Powdered rosin

Deionized water

Porcelain crucible and dish

Mortar and pestle

Gas furnace or high-temperature muffle furnace

Filtration apparatus (funnel, filter paper)

Flasks and beakers

Ice-water bath

Desiccator

Procedure
Step 1: Preparation of Barium Oxide

In a mortar, thoroughly mix 99 g of finely powdered barium carbonate, 10 g of powdered

charcoal, and 5 g of powdered rosin.[5]

Transfer the mixture to a crucible, press it down firmly, and cover it with a layer of charcoal at

least 1-2 centimeters deep.[5]

Cover the crucible and heat it in a gas furnace at the highest possible temperature for 1 hour.

[5] This step facilitates the reduction of barium carbonate to barium oxide.

Allow the crucible to cool completely.
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Step 2: Hydration of Barium Oxide

After cooling, carefully remove the top layer of charcoal to expose the barium oxide.[5]

Transfer the barium oxide to a large porcelain dish.

Cautiously add 400 ml of deionized water to the barium oxide. The reaction is exothermic.[2]

Heat the mixture to boiling.[5]

Step 3: Isolation and Purification of Barium Hydroxide Octahydrate

Filter the hot solution through a large filter paper into a flask. Keep the funnel covered to

prevent premature crystallization due to cooling.[5]

Rinse the residue in the porcelain dish with an additional 75 ml of boiling water and pour this

through the filter.[5]

Allow the filtrate to cool slowly to room temperature, then place it in an ice-water bath to

promote crystallization.[5]

Collect the crystals of barium hydroxide octahydrate by filtration.

Dry the crystals at room temperature in a desiccator. It is crucial to protect the product from

atmospheric carbon dioxide during drying and storage to prevent the formation of insoluble

barium carbonate.[5]

Expected Yield
The expected yield for this laboratory-scale synthesis is typically high, often exceeding 80-90%

based on the initial amount of barium carbonate, assuming complete conversion to barium

oxide. Industrial processes for similar conversions report yields as high as 97-98.5%.[6]

Characterization of Barium Hydroxide Octahydrate
The identity and purity of the synthesized barium hydroxide octahydrate can be confirmed

using various analytical techniques.
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X-ray Diffraction (XRD)
Powder X-ray diffraction is a definitive method for confirming the crystalline structure of the

product. The diffraction pattern should match the standard pattern for barium hydroxide

octahydrate.

Table 2: Characteristic XRD Peaks for Barium Hydroxide Octahydrate

2θ (degrees) d-spacing (Å) Relative Intensity (%)

15.8 5.60 100

22.4 3.96 80

27.8 3.20 60

31.8 2.81 50

34.8 2.57 40

Note: These are representative peaks. The exact peak positions and intensities may vary

slightly depending on the instrument and sample preparation.

Thermogravimetric Analysis (TGA)
TGA can be used to determine the water of hydration content. Barium hydroxide octahydrate

decomposes in distinct steps upon heating. The initial weight loss corresponds to the loss of

the eight water molecules, followed by the decomposition of anhydrous barium hydroxide to

barium oxide at higher temperatures.[7]

Fourier-Transform Infrared Spectroscopy (FTIR)
The FTIR spectrum of barium hydroxide octahydrate will show characteristic absorption bands

for O-H stretching and H-O-H bending vibrations of the water of crystallization and the

hydroxide ions.

Safety and Handling
Barium oxide and barium hydroxide are toxic and corrosive.[2] Strict safety protocols must be

followed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/243867489_Low-Temperature_Heat_Capacities_and_Thermodynamic_Properties_of_Octahydrated_Barium_Dihydroxide_BaOH28H2Os
https://www.researchgate.net/publication/330054149_Experimental_investigation_of_barium_hydroxide_octahydrate_as_latent_heat_storage_materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat. Work in a well-ventilated fume hood, especially when handling the powdered

forms.[2]

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Barium oxide reacts

exothermically with water.[2]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container to prevent

absorption of moisture and carbon dioxide from the air.[2]

Disposal: Dispose of barium-containing waste in accordance with local regulations for

hazardous materials.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the synthesis of barium hydroxide

octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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